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Compound of Interest

Compound Name: 3-Pentenenitrile

Cat. No.: B094367 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety protocols,

operational plans, and disposal procedures for 3-Pentenenitrile, ensuring laboratory safety

and minimizing risk.

I. Hazard Identification and Quantitative Data
3-Pentenenitrile is a flammable and toxic liquid that requires careful handling.[1][2] Prolonged

exposure may lead to delayed cyanide poisoning.[1][3][4] It is harmful if swallowed and toxic if

it comes into contact with the skin or is inhaled.[2]

Physical and Chemical Properties
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Property Value Source

Appearance Clear colorless to amber liquid [1][4]

Boiling Point 144 - 147 °C (291 - 297 °F) [1][4]

Flash Point 40 °C (104 °F) (closed cup) [1][3][5]

Vapor Pressure 4.05 mmHg [6]

33.2 hPa at 50 °C [5]

213 hPa at 100 °C [5]

Specific Gravity 0.83 at 39°F

Water Solubility < 1 mg/mL at 66°F [4]

Toxicological Data

Endpoint Value Species Route Source

LC50 420 ppm/4h Rat Inhalation [3][6]

Acute Toxicity

Estimate
500.1 mg/kg Oral [5]

Acute Toxicity

Estimate
3 mg/l (4h) Inhalation [5]

No specific occupational exposure limits for 3-Pentenenitrile have been established.[5]

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to prevent exposure. All personnel handling 3-
Pentenenitrile must use the following equipment.
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Protection Type Required Equipment
Specifications & Best
Practices

Respiratory Protection NIOSH-approved Respirator

A respirator with a filter type

ABEK is recommended,

especially when vapors or

aerosols may be generated.[5]

All respirator use must be in

accordance with a

comprehensive respiratory

protection program.

Hand Protection Chemical-resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[7][8] Given

the lack of specific

breakthrough time data for 3-

Pentenenitrile, it is crucial to

inspect gloves for any signs of

degradation and to change

them immediately after any

splash or suspected contact.

For prolonged or direct

contact, consider double-

gloving.[9]

Eye and Face Protection
Safety Glasses with Side

Shields & Face Shield

Safety glasses are mandatory

for all work with this chemical.

[10] A face shield should be

worn in addition to safety

glasses when there is a risk of

splashing.[9]

Body Protection
Flame-resistant and Antistatic

Laboratory Coat

A flame-retardant and

antistatic lab coat is required to

protect against fire hazards

and chemical splashes.[5]

General Clothing Long Pants and Closed-toe

Shoes

To protect the skin from

potential spills, long pants and

fully enclosed, chemical-
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resistant footwear must be

worn.[9]

III. Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining a safe laboratory environment.

Handling:

Ventilation: All work with 3-Pentenenitrile must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[5][9]

Avoid Contact: Do not allow the chemical to come into contact with skin or eyes.[10]

Aerosol Prevention: Avoid the formation of vapors and aerosols.[5]

Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools

and explosion-proof equipment.[11] Grounding and bonding of containers and receiving

equipment is necessary to prevent static discharge.[11]

Hygiene: Wash hands thoroughly after handling. Contaminated clothing should be removed

immediately and laundered before reuse.[5]

Storage:

Container: Keep the container tightly closed in a cool, dry, and well-ventilated place.[5][10]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[5]

Security: Store in a locked area accessible only to authorized personnel.[5]

IV. Emergency Procedures: First Aid and Spill
Response
Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://ehs.yale.edu/sites/default/files/files/acutely-toxic-materials-sop.pdf
https://www.benchchem.com/product/b094367?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-pentenenitrile.pdf
https://ehs.yale.edu/sites/default/files/files/acutely-toxic-materials-sop.pdf
https://www.lookchem.com/sds116172-14-6.html
https://www.chemicalbook.com/msds/3-pentenenitrile.pdf
https://dytek.invista.com/wp-content/uploads/2018/07/Dytek%E2%94%AC%C2%AB-3PN-3-pentenenitrile-Safety-Data-Sheet.pdf
https://dytek.invista.com/wp-content/uploads/2018/07/Dytek%E2%94%AC%C2%AB-3PN-3-pentenenitrile-Safety-Data-Sheet.pdf
https://www.chemicalbook.com/msds/3-pentenenitrile.pdf
https://www.chemicalbook.com/msds/3-pentenenitrile.pdf
https://www.lookchem.com/sds116172-14-6.html
https://www.chemicalbook.com/msds/3-pentenenitrile.pdf
https://www.chemicalbook.com/msds/3-pentenenitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Advice: First-aiders should protect themselves. If exposure occurs, move the victim

to fresh air. Call a poison center or doctor for medical advice.[5]

Inhalation: Move the person to fresh air immediately. If breathing has stopped, perform

artificial respiration. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected area with

plenty of water for at least 15 minutes.[5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek medical

attention.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[5]

Spill Response Workflow

Spill response workflow for 3-Pentenenitrile.

V. Disposal Plan
All waste containing 3-Pentenenitrile must be treated as hazardous waste. Do not dispose of

this chemical down the drain or in regular trash.

Step-by-Step Disposal Protocol:

Waste Segregation: Collect all waste containing 3-Pentenenitrile, including the pure

compound, solutions, and contaminated materials (e.g., pipette tips, absorbent pads,

gloves), in a dedicated and compatible hazardous waste container.[12]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name "3-Pentenenitrile," and an indication of the hazards (e.g., "Toxic,"

"Flammable").[12]

Container Management: Keep the waste container tightly closed except when adding waste.

[12] Store the sealed container in a designated, well-ventilated hazardous waste

accumulation area, preferably within a secondary containment bin.[12]
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Disposal Request: Arrange for disposal through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor. Follow your

institution's specific procedures for waste pickup.

Standard Operating Procedure (SOP) for Handling 3-Pentenenitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094367?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

